N-(2,3-dichlorophenyl)-5-isopropyl-2-methoxybenzenesulfonamide

• Molecular Formula: C16H17Cl2NO3S
• Molecular Weight: 374.3 g/mol
• IUPAC Name: N-(2,3-dichlorophenyl)-2-methoxy-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C16H17Cl2NO3S/c1-10(2)11-7-8-14(22-3)15(9-11)23(20,21)19-13-6-4-5-12(17)16(13)18/h4-10,19H,1-3H3
• InChI Key: VIFGZJOCKJCQAG-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NC2=C(C(=CC=C2)Cl)Cl

Description

N-(2,3-dichlorophenyl)-5-isopropyl-2-methoxybenzenesulfonamide, commonly known as DIDS, is a sulfonamide derivative that has been widely used in scientific research due to its unique properties. This compound was first synthesized in the 1960s and has since been used extensively as a pharmacological tool to study various physiological and biochemical processes. In

Mechanism of Action

The mechanism of action of DIDS involves the inhibition of anion transporters and channels. DIDS binds to the anion transporters and channels, thereby preventing the movement of anions across the membrane. This results in the disruption of various physiological processes that depend on the movement of anions, such as pH regulation and cell volume regulation.
Biochemical and Physiological Effects:
DIDS has been shown to have various biochemical and physiological effects. Inhibition of anion transporters and channels by DIDS can lead to changes in pH and electrolyte balance in various tissues. DIDS has also been shown to inhibit the activity of carbonic anhydrase, which can lead to changes in acid-base balance. Additionally, DIDS has been shown to inhibit smooth muscle contraction, which can have implications for various physiological processes, such as blood flow regulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DIDS in lab experiments is its specificity for anion transporters and channels. DIDS has been shown to selectively inhibit these proteins, making it a useful tool for studying their role in various physiological processes. Additionally, DIDS is relatively easy to synthesize and has a long shelf life, making it a cost-effective choice for lab experiments.
However, there are also some limitations to using DIDS in lab experiments. One limitation is that DIDS can have off-target effects on other proteins, leading to potential confounding results. Additionally, DIDS can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving DIDS. One area of interest is the development of more specific inhibitors of anion transporters and channels. This could lead to a better understanding of the role of these proteins in various physiological processes. Additionally, there is interest in exploring the potential therapeutic applications of DIDS and related compounds. For example, DIDS has been shown to have antitumor activity in vitro, and there is interest in exploring its potential as a cancer therapy. Finally, there is interest in exploring the potential use of DIDS in combination with other drugs, such as chemotherapy agents, to enhance their efficacy.

Synthesis Methods

The synthesis of DIDS involves the reaction of 2,3-dichlorophenylamine with isopropyl alcohol and methanesulfonyl chloride. The reaction takes place under acidic conditions and yields DIDS as a white crystalline solid. The purity of the compound can be further enhanced by recrystallization.

Scientific Research Applications

DIDS has been used in scientific research for a variety of applications. One of the most common uses of DIDS is as an inhibitor of anion transporters, such as the chloride-bicarbonate exchanger, which plays a crucial role in regulating pH and electrolyte balance in various tissues. DIDS has also been used to study the role of chloride channels in various physiological processes, including cell volume regulation, neuronal excitability, and smooth muscle contraction. Additionally, DIDS has been shown to inhibit the activity of various enzymes, such as carbonic anhydrase, which is involved in the regulation of acid-base balance in the body.